Cas no 16024-60-5 (m-PEG3-CH2COOH)

• Product Name: m-PEG3-CH2COOH
• CAS No: 16024-60-5
• MF: C₉H₁₈O₆
• MW: 222.235623836517
• MDL: MFCD25959645
• CID: 215543
• PubChem ID: 9859324
• Update Time: 2025-05-26

m-PEG3-CH2COOH Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxatridecanoicacid
• 2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]acetic acid
• 2,5,8,11-Tetraoxatridecan-13-oicacid (8CI,9CI)
• 2-[2-[2-Methoxyethoxy]ethoxy]ethoxyacetic acid
• Acetic acid,[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-
• m-PEG3-CH2COOH
• DTXSID60431952
• CS-0107949
• {2-[2-(2-methoxyethoxy)ethoxy]ethoxy}acetic acid
• BP-23432
• HY-130445
• 2,5,8,11-Tetraoxa-13-tridecanoic Acid
• 2,5,8,11-Tetraoxatridecan-13-oic acid
• FT-0754577
• 2-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)acetic acid
• MFCD25959645
• 3,6,9,12-Tetraoxatridecanoic Acid
• m-PEG3-acetic acid
• SCHEMBL792814
• SY036258
• W13676
• {2-[2-(2-methoxy-ethoxy)-ethoxy]-ethoxy}-acetic acid
• 2-(2-(2-methoxyethoxy)-ethoxy)-ethoxy-acetic acid
• mPEG3-CH2COOH
• 3, 6, 9, 12-Tetraoxatridecanoic Acid
• 2,5,8,11-Tetraoxatridecan-13-oicacid
• 16024-60-5
• AKOS028111888
• AS-61422
• A921874
• DA-24598
• m-PEG3-CH2COOH?

• MDL： MFCD25959645
• Inchi： 1S/C9H18O6/c1-12-2-3-13-4-5-14-6-7-15-8-9(10)11/h2-8H2,1H3,(H,10,11)
• InChI Key： BCGLNCAVZDQPGE-UHFFFAOYSA-N
• SMILES： O(CCOCC(=O)O)CCOCCOC

Computed Properties

• Exact Mass: 222.11034
• Monoisotopic Mass: 222.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.22

Additional information on m-PEG3-CH2COOH

Comprehensive Guide to m-PEG3-CH2COOH (CAS No. 16024-60-5): Properties, Applications, and Industry Trends

m-PEG3-CH2COOH (CAS No. 16024-60-5), also known as 3-(2-(2-Methoxyethoxy)ethoxy)acetic acid, is a versatile PEG-based linker widely used in bioconjugation, drug delivery, and material science. This compound features a triethylene glycol (PEG3) spacer terminated with a carboxylic acid (-COOH) group, making it ideal for coupling reactions with amines or other nucleophiles. Its unique structure balances hydrophilicity and reactivity, aligning with modern demands for water-soluble drug modifiers and biocompatible materials.

In recent years, the surge in ADC (Antibody-Drug Conjugate) development and nanoparticle drug delivery systems has driven interest in m-PEG3-CH2COOH. Researchers frequently search for "PEG linker solubility," "carboxyl-PEG applications," or "CAS 16024-60-5 supplier," reflecting its critical role in optimizing drug pharmacokinetics. The compound’s low immunogenicity and stealth properties (avoiding rapid clearance by the immune system) further enhance its relevance in targeted cancer therapies and sustained-release formulations.

From a synthetic perspective, m-PEG3-CH2COOH serves as a key intermediate in designing PEGylated peptides and protein conjugates. Its ether linkages provide hydrolytic stability, while the terminal COOH group enables facile attachment to biomolecules via EDC/NHS chemistry. Industry reports highlight its use in COVID-19 vaccine stabilizers and mRNA-LNP (lipid nanoparticle) formulations, addressing current needs for enhanced vaccine efficacy.

Environmental and regulatory trends also favor PEG derivatives like m-PEG3-CH2COOH. With growing scrutiny on biodegradable polymers, this compound’s non-toxic profile and FDA-approved PEG status make it a sustainable choice. Searches for "green chemistry PEG alternatives" often lead to discussions about its recyclable byproducts and low environmental persistence compared to traditional linkers.

Looking ahead, innovations in precision medicine and theranostics will likely expand applications of m-PEG3-CH2COOH. Its compatibility with click chemistry (e.g., azide-alkyne cycloaddition) positions it as a tool for multifunctional nanocarriers. As demand grows for personalized therapeutics, this compound’s modular design ensures its prominence in next-generation biopharmaceuticals and diagnostic probes.